(S)-1-Cbz-Amino-butyl-3-amine
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Description
(S)-1-Cbz-Amino-butyl-3-amine is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 222.136827821 g/mol and the complexity rating of the compound is 203. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
N-Urethane Protection of Amines and Amino Acids
The N-Cbz (benzyloxycarbonyl) group, derived from (S)-1-Cbz-Amino-butyl-3-amine, is used for the N-urethane protection of amines and amino acids. A solvent-free protocol employing N-fluorenylmethoxycarbonylation and N-benzyloxycarbonylation of amines has been described, which offers advantages such as the absence of bases, very short reaction times, high yields, selectivity, and ease of product separation (Gioia et al., 2015).
Mono-Protection of Amines and Amino Acids in Aqueous Phase
The Cbz group facilitates the simple and selective protection of amines and amino acids in the aqueous phase with high yields at room temperature, demonstrating advantages over existing methods by avoiding the formation of any by-products (Kumar et al., 2006).
Synthesis of N-Boc or N-Cbz Protected α-Branched Amines
The synthesis of N-Boc and N-Cbz protected α-branched amines has been achieved directly from commercially available compounds through a one-pot, three-component coupling reaction. This method, catalyzed by bismuth(III) triflate, highlights the mild reaction conditions, low catalytic loading, and the ease of N-protective group removal (Jaratjaroonphong et al., 2015).
Selective Cleavage of N,N-Dicarbamoyl-Protected Amines
A mild and new procedure for the selective cleavage of an alkoxycarbonyl group (Boc, CBz) in N,N-dicarbamoyl-protected amino compounds using lithium bromide has been developed. This method is particularly useful for the Cbz-selective cleavage in N,N-Ts,Cbz-diprotected amines and offers compatibility with a broad range of functionalities (Hernandez et al., 2003).
Properties
IUPAC Name |
benzyl N-[(3S)-3-aminobutyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-10(13)7-8-14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7-9,13H2,1H3,(H,14,15)/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCEXTNLECRJBLD-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCNC(=O)OCC1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CCNC(=O)OCC1=CC=CC=C1)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.